N-[4-(4-morpholinylsulfonyl)phenyl]-4-phenyl-1-piperazinecarbothioamide

• IUPAC Name: N-(4-morpholin-4-ylsulfonylphenyl)-4-phenylpiperazine-1-carbothioamide
• InChI: InChI=1S/C21H26N4O3S2/c26-30(27,25-14-16-28-17-15-25)20-8-6-18(7-9-20)22-21(29)24-12-10-23(11-13-24)19-4-2-1-3-5-19/h1-9H,10-17H2,(H,22,29)
• InChI Key: IXOIJJGQQHBYIW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=S)NC3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C21H26N4O3S2
• Molecular Weight: 446.6 g/mol

Description

N-[4-(4-morpholinylsulfonyl)phenyl]-4-phenyl-1-piperazinecarbothioamide, commonly known as NMS-P118, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazinecarbothioamide derivatives and has been studied extensively for its mechanism of action and physiological effects.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Heterocycles : Research by Matlock et al. (2015) focused on the synthesis of C-substituted morpholines and piperazines, highlighting methods to achieve high levels of regio- and diastereoselectivity.
• Ionic Liquid Crystals : Lava et al. (2009) explored the use of morpholinium cations in designing ionic liquid crystals, observing various mesomorphic behaviors depending on the cation and anion types (Lava, Binnemans, & Cardinaels, 2009).
• Antibacterial Activity : A study by Oliveira et al. (2015) investigated the antimicrobial activity of 4-(Phenylsulfonyl) morpholine, showing its potential in treating diseases caused by microorganisms (Oliveira et al., 2015).

Chemical and Biological Properties

• Sulfomethylation of Macrocycles : Research on the sulfomethylation of piperazine and related macrocycles by van Westrenen and Sherry (1992) provided insights into the formation of mixed-side-chain macrocyclic chelates, significant for medical imaging and therapy applications (van Westrenen & Sherry, 1992).
• Anticancer Activity : Shi et al. (2016) synthesized thiosemicarbazone derivatives with morpholine and piperazine, testing them for anticancer activity against various human cancer cell lines (Shi, Hu, Zhang, & Wu, 2016).

Advanced Material Synthesis

• Phosphorus Dendrimers : A study by Padié et al. (2009) on phosphorus dendrimers with morpholine and piperazine terminal groups provided valuable insights into their synthesis, characterization, and potential for DNA complexation and transfection experiments (Padié, Maszewska, Majchrzak, Nawrot, Caminade, & Majoral, 2009).

Pharmacological Potential

• Hsp90 Inhibitor Derivatives : Barril et al. (2006) discussed novel derivatives of the Hsp90 inhibitor CCT018159, including morpholino and piperazine derivatives, emphasizing their potential in cancer treatment (Barril, Beswick, Collier, Drysdale, Dymock, Fink, Grant, Howes, Jordan, Massey, Surgenor, Wayne, Workman, & Wright, 2006).